Cas no 903556-64-9 (benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate)

• Product Name: benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate
• CAS No: 903556-64-9
• MF: C₁₅H₁₃BrFNO₂
• MW: 338.171626806259
• CID: 6420720
• PubChem ID: 58686471
• Update Time: 2025-11-01

benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8253919
• benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate
• 903556-64-9
• EN300-7236430

• Inchi： 1S/C15H13BrFNO2/c16-13-6-7-14(17)12(8-13)9-18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： MKCMSALQJPWSOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 337.01137g/mol
• Monoisotopic Mass: 337.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate

Benzyl N-[(5-Bromo-2-Fluorophenyl)methyl]carbamate: A Comprehensive Overview

Benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate, identified by the CAS number 903556-64-9, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate functional group. The presence of bromine and fluorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications in drug discovery and materials science.

The synthesis of benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate typically involves multi-step reactions, often starting with the preparation of the corresponding alcohol or amine intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-carbon bonds in this compound, leveraging the versatility of transition metal catalysts in modern organic synthesis.

In terms of physical properties, benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate exhibits a melting point of approximately 120°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during purification processes. The compound's stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under neutral pH but undergoes hydrolysis in acidic or basic environments.

The application of benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate spans across multiple domains. In pharmaceutical research, this compound has been evaluated as a potential lead molecule for anti-inflammatory and anticancer drug development. Recent studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, highlighting its utility in building bioactive compounds with enhanced pharmacokinetic profiles.

From an environmental perspective, the degradation pathways of benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, with half-lives ranging from several days to weeks depending on environmental factors such as temperature and pH. These findings are crucial for understanding its persistence in natural systems and guiding responsible disposal practices.

In conclusion, benzyl N-[(5-bromo-2-fluorophenyl)methyl]carbamate, with its CAS number 903556-64-9, represents a versatile molecule with promising applications in drug discovery and materials science. Ongoing research continues to uncover new insights into its synthesis, properties, and environmental behavior, underscoring its importance in contemporary chemical research.